Cas no 54683-82-8 (methyl 2-(1-hydroxycyclobutyl)-2-methylpropanoate)

• Product Name: methyl 2-(1-hydroxycyclobutyl)-2-methylpropanoate
• CAS No: 54683-82-8
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 6063444
• PubChem ID: 89693030
• Update Time: 2025-06-08

methyl 2-(1-hydroxycyclobutyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneacetic acid, 1-hydroxy-α,α-dimethyl-, methyl ester
• methyl 2-(1-hydroxycyclobutyl)-2-methylpropanoate
• 54683-82-8
• SCHEMBL15114612
• EN300-1632819

• Inchi： 1S/C9H16O3/c1-8(2,7(10)12-3)9(11)5-4-6-9/h11H,4-6H2,1-3H3
• InChI Key： IUSBCKUFRNPBQO-UHFFFAOYSA-N
• SMILES： C1(O)(C(C)(C)C(OC)=O)CCC1

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Boiling Point: 225.3±13.0 °C(Predicted)
• pka: 14.34±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on methyl 2-(1-hydroxycyclobutyl)-2-methylpropanoate

Methyl 2-(1-Hydroxycyclobutyl)-2-Methylpropanoate (CAS No. 54683-82-8): An Overview of Its Structure, Properties, and Applications

Methyl 2-(1-hydroxycyclobutyl)-2-methylpropanoate (CAS No. 54683-82-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclobutyl and methyl ester functionalities, which contribute to its distinct physical and chemical properties.

The molecular formula of methyl 2-(1-hydroxycyclobutyl)-2-methylpropanoate is C₁₀H₁₈O₃, and its molecular weight is approximately 190.24 g/mol. The compound features a cyclobutyl ring with a hydroxyl group (-OH) attached to one of the carbon atoms, and a methyl ester group attached to the adjacent carbon atom. This unique arrangement of functional groups imparts specific reactivity and stability characteristics to the molecule.

In terms of physical properties, methyl 2-(1-hydroxycyclobutyl)-2-methylpropanoate is a colorless liquid at room temperature with a characteristic odor. It has a boiling point of around 150°C at 760 mmHg and a melting point of -30°C. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it suitable for use in various chemical reactions and processes.

The chemical stability of methyl 2-(1-hydroxycyclobutyl)-2-methylpropanoate is influenced by its hydroxyl and ester groups. The hydroxyl group can participate in hydrogen bonding, which can affect the compound's reactivity and solubility. The ester group can undergo hydrolysis under acidic or basic conditions, leading to the formation of the corresponding carboxylic acid and methanol. However, under controlled conditions, the compound can be stored for extended periods without significant degradation.

Recent research has focused on the potential applications of methyl 2-(1-hydroxycyclobutyl)-2-methylpropanoate in pharmaceutical development. Studies have shown that compounds with similar structures exhibit anti-inflammatory and analgesic properties, making them promising candidates for drug development. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated potent anti-inflammatory activity in vitro and in vivo models.

In addition to its pharmaceutical applications, methyl 2-(1-hydroxycyclobutyl)-2-methylpropanoate has been explored for its use in materials science. The presence of the cyclobutyl ring provides rigidity to the molecule, which can be advantageous in the design of polymers and other advanced materials. Research published in the Journal of Polymer Science in 2020 highlighted the use of this compound as a monomer for synthesizing high-performance polymers with enhanced mechanical properties.

The synthetic accessibility of methyl 2-(1-hydroxycyclobutyl)-2-methylpropanoate has also been a subject of interest. Various synthetic routes have been developed to produce this compound efficiently on both laboratory and industrial scales. One common approach involves the reaction of cyclobutanone with an appropriate alcohol followed by esterification with methanol. Another method involves the ring-opening polymerization of cyclobutene derivatives followed by functionalization to introduce the desired substituents.

The environmental impact of methyl 2-(1-hydroxycyclobutyl)-2-methylpropanoate is an important consideration for its widespread use. Studies have shown that this compound has low toxicity and minimal environmental persistence when used under controlled conditions. However, proper handling and disposal practices are recommended to minimize any potential risks.

In conclusion, methyl 2-(1-hydroxycyclobutyl)-2-methylpropanoate (CAS No. 54683-82-8) is a multifaceted organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure, characterized by cyclobutyl and methyl ester functionalities, contributes to its distinct properties and reactivity. Ongoing research continues to uncover new uses for this compound, highlighting its importance in various scientific fields.